Cas no 79932-24-4 (4-(butan-2-yl)-1,3-thiazol-2-amine)

4-(butan-2-yl)-1,3-thiazol-2-amine structure
79932-24-4 structure
Product Name:4-(butan-2-yl)-1,3-thiazol-2-amine
CAS No:79932-24-4
MF:C7H12N2S
MW:156.248579978943
CID:556949
PubChem ID:13253356
Update Time:2025-04-19

4-(butan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4-(1-methylpropyl)-
    • 4-sec-butylthiazol-2-amine
    • 2-Amino-4-(2-butyl)thiazole
    • 2-Thiazolamine, 4-(1-methylpropyl)-
    • DTXSID101300371
    • 4-(1-Methylpropyl)-2-thiazolamine
    • 79932-24-4
    • 4-(butan-2-yl)-1,3-thiazol-2-amine
    • EN300-67058
    • UZWADJYISZVARR-UHFFFAOYSA-N
    • 4-(sec-Butyl)thiazol-2-amine
    • SCHEMBL10988006
    • AKOS006026250
    • Z608067116
    • 4-butan-2-yl-1,3-thiazol-2-amine
    • FT-0702712
    • Inchi: 1S/C7H12N2S/c1-3-5(2)6-4-10-7(8)9-6/h4-5H,3H2,1-2H3,(H2,8,9)
    • InChI Key: UZWADJYISZVARR-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C(C)CC

Computed Properties

  • Exact Mass: 156.07211956g/mol
  • Monoisotopic Mass: 156.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 255.8±9.0 °C at 760 mmHg
  • Flash Point: 108.5±18.7 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(butan-2-yl)-1,3-thiazol-2-amine Security Information

4-(butan-2-yl)-1,3-thiazol-2-amine Pricemore >>

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